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8-Bromooctanoic acid concentration reduced
pressure

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Chemical Properties & Safety Overview

The table below summarizes the key physical properties and safety information for 8-Bromooctanoic acid,

which is crucial for planning any experimental procedure [1] [2] [3].

Property Value | Description

CAS Number 17696-11-6 [1] [3] [4]

Molecular Formula  CgHq5BrO, [1] [3] [4]

Molecular Weight 223.11 g/mol [1] [3] [4]

Appearance Off-white to white crystalline powder [1] [3]
Melting Point 35-37 °C [1] [2] [3]

Boiling Point 147-150 °C at 2 mmHg [1] [2] [3]

Flash Point >110 °C [1] [3]

Water Solubility Slightly soluble [1] [3]
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Property Value | Description
Hazard Statements H314: Causes severe skin burns and eye damage [2] [4] [5]

Safety Notes Corrosive; incompatible with strong oxidizing agents and strong bases [1] [3] [4].

General Handling & Concentration Guidance

Based on its physical properties, here are the key considerations for handling and concentrating 8-

Bromooctanoic acid:

e Equipment Temperature Setting: The boiling point of 147-150 °C at 2 mmHg is your primary
reference for a rotary evaporator or other distillation apparatus [1] [2] [3]. Setting the water bath
temperature slightly above this range (e.g., 155-160 °C) should be sufficient while avoiding excessive
heat.

e Material Compatibility: Ensure all equipment (e.g., seals, tubing) is compatible with corrosive
carboxylic acids.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
eyeshields, and suitable protective clothing [1] [2] [4].

e Stability: The compound is stable but combustible. Ensure that your vacuum source is properly
trapped to prevent corrosive vapors from damaging the pump [1] [3].

Troubleshooting Common Issues

While specific guides weren't available, you might encounter these general issues when working with similar

compounds:

e Low Recovery or No Distillate
o Cause: Insufficient heat or vacuum.
o Check: Confirm the vacuum pressure is at the required level (e.g., 2 mmHg) and that the
heating bath temperature is adequate.
e Product Decomposition
o Cause: Excessive heating temperature.
o Check: Lower the bath temperature to the minimum needed for the solvent to distill smoothly.
The high boiling point suggests good thermal stability at its distillation temperature.
e Poor Vacuum Pressure
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o Cause: System leaks or contaminated vacuum pump oil.
o Check: Inspect all seals and connections for the rotary evaporator. Service the vacuum pump if
necessary.

Experimental Workflow for Concentration

The following diagram outlines the general decision-making process for concentrating 8-Bromooctanoic

acid using reduced pressure, based on standard lab practice and the compound's properties.
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Check Rotary Evaporator

Set Parameters:
Bath: ~155-160°C
Pressure: ~2 mmHg

Begin Concentration

Monitor Process for Stability

Encountered Issue?

Concentration Complete

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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